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Compound of Interest

Compound Name: Acenaphthene-d10

Cat. No.: B084017 Get Quote

Essential Safety and Handling Guide for
Acenaphthene-d10
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Acenaphthene-d10. Adherence to these procedures is essential for ensuring laboratory safety

and maintaining experimental integrity.

Acenaphthene-d10 is classified as a hazardous substance. It is known to cause skin and

serious eye irritation, may cause respiratory irritation, and is very toxic to aquatic life with long-

lasting effects.[1][2][3][4] Proper personal protective equipment and handling protocols are

mandatory to minimize exposure and prevent environmental contamination.
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Hazard Class GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2A / 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, short-term

(Acute)

Acute 1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term

(Chronic)

Chronic 1
H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Acenaphthene-d10 to prevent exposure.[1][2]

[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b084017?utm_src=pdf-body
https://www.echemi.com/sds/acenaphthene-d10-pd180521136411.html
https://isotope.com/product/attachment/DLM-108-5/SDS%20-%20DLM-108_V.7.0.pdf
https://gustavus.edu/academics/departments/chemistry/documents/documents/Acenaphthene-d10.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards.[1] A face shield may

be required for tasks with a high risk of

splashes.[2]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[1] Chemical-resistant gloves (e.g.,

nitrile) must be worn.[2] Inspect gloves prior to

use and use proper glove removal technique.[2]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a full-face respirator with

appropriate cartridges (e.g., type OV/AG/P99

US or ABEK-P2 EU) must be used.[1][3] Work

should be conducted in a well-ventilated area,

preferably in a chemical fume hood.[2]

Experimental Protocols
Handling and Storage:

Ventilation: Always handle Acenaphthene-d10 in a well-ventilated area or a certified

chemical fume hood.[1][2]

Avoid Dust Formation: Minimize the creation of dust and aerosols during handling.[2][3]

Personal Hygiene: Wash hands thoroughly after handling and before breaks.[2]

Contaminated clothing should be removed and washed before reuse.[1]

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place, away from incompatible materials such as strong oxidizing agents.[1][2]

Accidental Release Measures:

Evacuation: Evacuate personnel from the spill area.[3]
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Ventilation: Ensure adequate ventilation.[3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1][3]

Clean-up: For solid spills, carefully sweep up or vacuum the material and place it into a

suitable, closed container for disposal.[3] Avoid creating dust.[3]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][3]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. If skin irritation occurs, get medical help.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a

physician.[2][3]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Seek medical attention.[2][3]

Disposal Plan
Dispose of Acenaphthene-d10 and its containers in accordance with all applicable federal,

state, and local environmental regulations.[2] This material and its container must be disposed

of as hazardous waste.[3] Contact a licensed professional waste disposal service to dispose of

this material.[2] Do not allow the product to enter drains or waterways.[3][5]
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Start: Receive Acenaphthene-d10

Preparation:
- Don appropriate PPE

- Verify fume hood function

Handling in Fume Hood:
- Weighing
- Dissolving

- Transferring

Storage:
- Tightly sealed container
- Cool, dry, ventilated area

Post-Experiment

Spill Occurs

Waste Generation

During Experiment

Future Use

Spill Response:
- Evacuate & Ventilate
- Contain & Clean up

Disposal:
- Collect in labeled, sealed container
- Follow hazardous waste protocols

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Acenaphthene-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

